![molecular formula C10H11BrO B564643 5-(2-Bromoethyl-d4)-2,3-dihydrobenzofuran CAS No. 1189652-25-2](/img/structure/B564643.png)
5-(2-Bromoethyl-d4)-2,3-dihydrobenzofuran
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(2-Bromoethyl-d4)-2,3-dihydrobenzofuran is a biochemical used for proteomics research . Its molecular formula is C10H7D4BrO and it has a molecular weight of 231.12 .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzofuran ring with a bromoethyl side chain . The presence of deuterium (D4) in the molecule indicates that it is a deuterated compound .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a density of 1.5±0.1 g/cm3, a boiling point of 287.7±9.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.6 mmHg at 25°C . It also has an enthalpy of vaporization of 50.6±3.0 kJ/mol and a flash point of 113.8±19.9 °C . The compound has a molar refractivity of 52.7±0.3 cm3 and a molar volume of 155.6±3.0 cm3 .Scientific Research Applications
Synthesis Methodologies and Chemical Transformations
Synthesis and Functional Group Transformation
The compound serves as a highly functionalized intermediate in the synthesis of various chemical structures. A robust protocol involving organocatalytic activation enables the synthesis of 2-bromomethyl-2,3-dihydrobenzofurans from 2-allylphenols, illustrating its versatility in organic synthesis (Furst et al., 2020).
Aryl Radical Cyclization and Tandem Carboxylation
The compound is involved in processes like aryl radical cyclization with alkyne followed by tandem carboxylation, showcasing its utility in creating complex organic structures and potentially pharmaceutically relevant compounds (Katayama et al., 2016).
Asymmetric Synthesis and Natural Product Construction
It is instrumental in the asymmetric synthesis of natural products and pharmaceutical molecules, as evidenced by the creation of chiral substituted 2,3-dihydrobenzofurans, highlighting its role in developing optically pure compounds (Tu et al., 2023).
Regioselective One-Pot Synthesis for Drug Discovery
The compound aids in the regioselective one-pot synthesis of 3-substituted 2,3-dihydrobenzofurans, suggesting its potential applications in drug discovery and development (Shaikh & Varvounis, 2014).
Novel Compounds Synthesis and Drug Potential
Synthesis of Novel Compounds
5-(2-Bromoethyl-d4)-2,3-dihydrobenzofuran plays a role in the synthesis of novel structures such as tetrazolofuroazepine derivatives, indicating its importance in expanding the chemical space for new molecular entities (Mphahlele & Moekwa, 2006).
Crystallographic Analysis for Drug Design
The compound's derivatives have been analyzed using X-ray crystallography, providing insights into its structure-activity relationship, crucial for drug design and development (Swamy et al., 2020).
Bromo and Extra-Terminal Domain (BET) Inhibitors Development
Its derivatives have been utilized in the development of BET inhibitors, highlighting its potential in therapeutic applications, particularly in targeting specific protein domains (Lucas et al., 2021).
Mechanism of Action
Target of Action
Bromoethyl compounds are often used as alkylating agents in organic synthesis . They can react with a variety of biological targets, including proteins and nucleic acids, by substituting a hydrogen atom with an alkyl group .
Mode of Action
The bromine atom in “5-(2-Bromoethyl-d4)-2,3-dihydrobenzofuran” can be replaced by a nucleophile in a substitution reaction . This allows the compound to form covalent bonds with its biological targets, altering their structure and function .
Biochemical Pathways
Without specific information on “this compound”, it’s difficult to determine the exact biochemical pathways it affects. Alkylating agents can interfere with dna replication and transcription, potentially leading to cell death .
Pharmacokinetics
The compound’s solubility in organic solvents suggests it might be well-absorbed in the body. The presence of deuterium atoms could also affect its metabolic stability, as compounds containing deuterium are often metabolized more slowly than their non-deuterated counterparts .
Result of Action
If it acts as an alkylating agent, it could cause dna damage and disrupt cellular processes .
Action Environment
Environmental factors such as temperature, pH, and the presence of other chemicals can influence the action, efficacy, and stability of “this compound”. For example, its reactivity might be affected by the pH of its environment, and its stability could be influenced by temperature and light .
Properties
IUPAC Name |
5-(2-bromo-1,1,2,2-tetradeuterioethyl)-2,3-dihydro-1-benzofuran |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrO/c11-5-3-8-1-2-10-9(7-8)4-6-12-10/h1-2,7H,3-6H2/i3D2,5D2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRKZQRRYNCMSCB-JAJFWILCSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C1C=C(C=C2)CCBr |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])(C1=CC2=C(C=C1)OCC2)C([2H])([2H])Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90675726 |
Source
|
Record name | 5-[2-Bromo(~2~H_4_)ethyl]-2,3-dihydro-1-benzofuran | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90675726 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.12 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1189652-25-2 |
Source
|
Record name | 5-[2-Bromo(~2~H_4_)ethyl]-2,3-dihydro-1-benzofuran | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90675726 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.